Cas no 2229000-15-9 (2-methoxy-2-1-(5-methyl-1,2-oxazol-4-yl)cyclopropylacetic acid)

• Product Name: 2-methoxy-2-1-(5-methyl-1,2-oxazol-4-yl)cyclopropylacetic acid
• CAS No: 2229000-15-9
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 6434080
• PubChem ID: 165687948
• Update Time: 2025-05-22

2-methoxy-2-1-(5-methyl-1,2-oxazol-4-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-1-(5-methyl-1,2-oxazol-4-yl)cyclopropylacetic acid
• EN300-1833278
• 2-methoxy-2-[1-(5-methyl-1,2-oxazol-4-yl)cyclopropyl]acetic acid
• 2229000-15-9

• Inchi： 1S/C10H13NO4/c1-6-7(5-11-15-6)10(3-4-10)8(14-2)9(12)13/h5,8H,3-4H2,1-2H3,(H,12,13)
• InChI Key： VTXMRBBSRPCFCL-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C1(C2C=NOC=2C)CC1

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-methoxy-2-1-(5-methyl-1,2-oxazol-4-yl)cyclopropylacetic acid

Comprehensive Overview of 2-Methoxy-2-[1-(5-Methyl-1,2-Oxazol-4-yl)Cyclopropyl]Acetic Acid (CAS No. 2229000-15-9)

2-Methoxy-2-[1-(5-methyl-1,2-oxazol-4-yl)cyclopropyl]acetic acid is a specialized organic compound with a unique molecular structure, combining a methoxy group, a cyclopropyl ring, and a 1,2-oxazole moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its CAS number 2229000-15-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

The structural complexity of this compound makes it a valuable candidate for drug discovery and medicinal chemistry. The presence of the 1,2-oxazole ring is particularly noteworthy, as this heterocycle is frequently employed in the design of kinase inhibitors and anti-inflammatory agents. Recent studies highlight its role in modulating enzyme activity, sparking interest in its application for metabolic disorders and neurodegenerative diseases. Researchers are also exploring its utility in crop protection, given its potential to interact with plant-specific biochemical pathways.

From a synthetic perspective, 2-methoxy-2-[1-(5-methyl-1,2-oxazol-4-yl)cyclopropyl]acetic acid poses intriguing challenges for organic chemists. The cyclopropylacetic acid backbone requires precise stereocontrol during synthesis, while the methoxy group influences both reactivity and solubility. Innovations in green chemistry have led to more sustainable routes for its production, aligning with the growing demand for eco-friendly synthesis methods. These advancements are critical for scaling up production while minimizing environmental impact.

The compound’s physicochemical properties, such as its logP value and hydrogen-bonding capacity, make it a subject of interest in computational chemistry. Molecular modeling studies suggest that its steric hindrance and electronic effects could be tailored to enhance target selectivity. This aligns with current trends in precision medicine, where researchers seek compounds with minimal off-target effects. Additionally, its stability under physiological conditions is being evaluated for formulation development, a key consideration for oral bioavailability.

In the context of intellectual property, CAS No. 2229000-15-9 has been referenced in several patents related to small-molecule therapeutics. Its structural motifs are often protected under composition-of-matter claims, reflecting its commercial potential. Companies specializing in custom synthesis and contract research frequently list this compound in their catalogs, catering to the needs of biotech startups and pharmaceutical giants alike.

Looking ahead, the demand for 2-methoxy-2-[1-(5-methyl-1,2-oxazol-4-yl)cyclopropyl]acetic acid is expected to rise, driven by its versatility in lead optimization and mechanistic studies. As the scientific community continues to unravel its full potential, this compound may soon emerge as a cornerstone in the development of next-generation therapeutic agents and agricultural solutions.